Impurites impurities | Vulcanchem Impurities are chemical substances inside a confined amount of a sample which differ from the chemical composition of the compound of interest. In pharmaceutical world, an impurity is generally considered as an other organic material beside the other drug substances that is arises out of the synthesis most of the time, inorganic contaminants are not considered as an impurity unless they are toxic, such as heavy metal or arsenic.

VCID Product Name CAS No. MF
VC21347868 Ethambutol, meso- 10054-06-5 C10H24N2O2 . 2 HCl
VC21347585 Butenafine hydrochloride 101827-46-7 C23H28ClN
VC21347876 17-beta-Hydroxy Exemestane 122370-91-6 C20H26O2
VC21348010 4-(2-Amino-1-hydroxyethyl)benzene-1,2-diol 138-65-8 C10H15NO3
VC21347286 1-Propanol, 3-((2-((2-chloroethyl)amino)ethyl)amino)-, dihydrogen phosphate (ester), dihydrochloride 158401-51-5 C7H20Cl3N2O4P
VC21347848 2-(2-(2-Amino-6-chloro-9H-purin-9-yl)ethyl)propane-1,3-diol 172529-94-1 C10H14ClN5O2
VC21347568 Eribulin 253128-41-5 C40H59NO11
VC21347294 Dasatinib 302962-49-8 C22H26ClN7O2S
VC21348003 3-Hydroxy-4-methylthiophen-2(5H)-one 34876-35-2 C5H6O2S
VC21347538 Tetrahydrocurcumin 36062-04-1 C21H24O6
VC21347844 [1,1'-Biphenyl]-2,2',5,5'-tetrol 4371-32-8 C12H10O4
VC21347283 3,4,7,8-Tetrahydroquinoline-2,5(1H,6H)-dione 5057-12-5 C9H11NO2
VC21348087 Sodium 17alpha-dihydroequilenin sulfate 56086-66-9 C18H19O5S . Na
VC21347854 2-Acetamidophenol 614-80-2 C8H9NO2
VC21347532 4-Methylbenzamide 619-55-6 C8H9NO
VC21347482 Des(isopropoxyethyl) Bisoprolol 62572-93-4 C13H21NO3
VC21347562 4-Amino-5-imidazolecarboxamide hydrochloride 72-40-2 C4H7ClN4O
VC21348174 Fludarabine phosphate 75607-67-9 C10H13FN5O7P
VC21347405 [1,1'-Biphenyl]-4-yl(phenyl)methanol 7598-80-3 C19H16O
VC21347401 2-Methyl-2-nitro-1,3-propanediol 77-49-6 C4H9NO4
VC21347598 Cetirizine 83881-51-0 C21H25ClN2O3
VC21348159 4-Demethoxydaunorubicinol 86189-66-4 C26H29NO9
VC21347570 Keto Bisoprolol 864544-37-6 C18H29NO5
VC21347961 Dosulepin hydrochloride 897-15-4 C19H22ClNS
VC21347397 Betamethasone 9,11-Epoxide 981-34-0 C22H28O5